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Compound of Interest

Compound Name: Borate V

Cat. No.: B575969

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data and
recommended handling precautions for Borate V (CAS No. 182442-81-5). Due to the limited
availability of a complete Safety Data Sheet (SDS) for this specific compound, this guide also
includes general safety information for borate compounds and quaternary ammonium salts to
provide a broader context for risk assessment and safe handling procedures. It is crucial to
note that information on related compounds should be used for general guidance only and not
as a direct substitute for data on Borate V.

Chemical and Physical Properties

The following table summarizes the known chemical and physical properties of Borate V. Much
of the specific experimental data for this compound is not readily available in public sources.
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Property

Value

Source

Chemical Name

2-

butanoyloxyethyl(trimethyl)aza
nium;butyl(triphenyl)boranuide

[1]

Borate V, Butyryl choline

Synonyms butyltriphenylborate 21E3]
CAS Number 182442-81-5 [4]
Molecular Formula C31H44BNO2 [1112114]
Molecular Weight 473.5 g/mol [1][2][4]
Appearance No data available

Odor No data available

Melting Point No data available

Boiling Point No data available

Solubility No data available

pH No data available

Vapor Pressure

No data available

Density

No data available

Flash Point

No data available

Autoignition Temperature

No data available

Toxicological Data

Specific toxicological data for Borate V is largely unavailable. The table below reflects this lack

of information. For risk assessment, it is advisable to handle this compound with the caution

appropriate for a substance of unknown toxicity.
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Test Species Route Value Source
Acute Toxicity ) )

No data available  Oral No data available
(LD50)

No data available

Dermal

No data available

No data available

Inhalation

No data available

Skin
Corrosion/Irritatio

n

No data available

No data available

Serious Eye

Damage/Irritation

No data available

No data available

Respiratory or
Skin

Sensitization

No data available

No data available

Carcinogenicity

No data available

No data available

Mutagenicity

No data available

No data available

Reproductive

Toxicity

No data available

No data available

General Information on Related Compounds:

¢ Inorganic Borates: Generally have low acute toxicity. For example, the oral LD50 for sodium
tetraborate pentahydrate in rats is between 3,200 and 3,400 mg/kg of body weight.[5]
Symptoms of overexposure can include nausea, vomiting, and diarrhea.[5]

e Quaternary Ammonium Compounds: Toxicity can vary widely depending on the specific
structure. Some can be corrosive to skin and eyes and may cause sensitization.

Handling and Storage

Prudent laboratory practices should be followed when handling Borate V.
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Aspect

Recommendation

Source

Engineering Controls

Use in a well-ventilated area. A
chemical fume hood is
recommended for procedures
that may generate dust or

aerosols.

[4]

Personal Protective Equipment
(PPE)

Safety glasses with side
shields or goggles, chemical-
resistant gloves (e.g., nitrile),

and a lab coat should be worn.

[4]

Respiratory Protection

If dusts are generated and
engineering controls are
insufficient, a NIOSH-approved

respirator may be necessary.

[4]

Hygiene Practices

Avoid contact with skin, eyes,
and clothing. Wash hands

thoroughly after handling. Do
not eat, drink, or smoke in the

laboratory.

[4]115]

Storage

Store in a cool, dry, well-
ventilated area in a tightly

sealed container.

[4]

Incompatibilities

No specific data for Borate V.
General borates should be
kept away from strong acids

and oxidizing agents.

[6]

Experimental Protocols

As no specific experimental safety studies for Borate V are publicly available, this section

outlines standard methodologies for key toxicological endpoints, based on internationally

recognized guidelines.
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Acute Oral Toxicity (OECD Test Guideline 423)

This method is used to estimate the acute oral toxicity (LD50) of a substance.

o Test Principle: A stepwise procedure is used with a small number of animals per step. The
substance is administered orally to a group of animals at a defined dose. Observations of
effects and mortality are made. The outcome of the first step determines the dose for the
next step.

e Animals: Typically, female rats are used. Animals are fasted before dosing.
e Procedure:
o The test substance is administered in a single dose by gavage.

o Animals are observed for mortality, clinical signs of toxicity, and body weight changes for
at least 14 days.

o Necropsy of all animals is performed at the end of the observation period.

o Data Analysis: The LD50 is estimated based on the mortality observed at different dose
levels.

Skin Irritation/Corrosion (OECD Test Guideline 404)

This method assesses the potential of a substance to cause skin irritation or corrosion.

o Test Principle: The substance is applied to the skin of a test animal (typically an albino rabbit)
for a defined period. The skin is then observed for signs of erythema (redness) and edema
(swelling).

e Procedure:
o Asmall area of the animal's back is clipped free of fur.

o A measured amount of the test substance is applied to the clipped skin under a gauze
patch.
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o The patch is left in place for 4 hours.

o After removal of the patch, the skin is observed and scored for erythema and edema at
specified intervals (e.g., 1, 24, 48, and 72 hours).

o Data Analysis: The mean scores for erythema and edema are used to classify the substance
as irritating or non-irritating.

Spill and Emergency Procedures

A general workflow for handling a spill of a solid chemical like Borate V is presented below.

Click to download full resolution via product page
Caption: General workflow for handling a solid chemical spill.

Signaling Pathways and Logical Relationships

As Borate V is a chemical compound and not a biological agent with a known signaling
pathway, a diagram illustrating a logical relationship for risk assessment is provided below.
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Hazard Identification Exposure Assessment

Toxicological Data Data from Related Compounds
(Largely unavailable for Borate V) (General Borates, Quaternary Ammonium Salts)

\wrraaerizat ;)n & Manageme;

Characterize Risk

Route of Exposure
(Inhalation, Dermal, Ingestion)

Physical/Chemical Properties Duration & Frequency of Exposure

Implement Controls
(Engineering, PPE, Administrative)

Click to download full resolution via product page

Caption: Logical workflow for risk assessment of Borate V.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b575969#borate-v-safety-data-sheet-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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